Cas no 1092461-36-3 (3-Bromo-5-(trifluoromethoxy)benzoyl chloride)

3-Bromo-5-(trifluoromethoxy)benzoyl chloride is a highly reactive aromatic acyl chloride derivative, primarily employed as a key intermediate in organic synthesis. Its structure features a bromo substituent and a trifluoromethoxy group, enhancing its utility in cross-coupling reactions and electrophilic substitutions. The presence of the benzoyl chloride moiety allows for efficient acylation reactions, making it valuable in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The trifluoromethoxy group contributes to increased lipophilicity and metabolic stability in derived compounds. This reagent is particularly useful in constructing complex molecules where selective functionalization is required. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

3-Bromo-5-(trifluoromethoxy)benzoyl chloride structure

1092461-36-3 structure

Product Name:3-Bromo-5-(trifluoromethoxy)benzoyl chloride

CAS No:1092461-36-3

MF:C₈H₃BrClF₃O₂

MW:303.460431337357

MDL:MFCD11519379

CID:2123000

PubChem ID:54772359

Update Time:2025-06-07

3-Bromo-5-(trifluoromethoxy)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-bromo-5-trifluoromethoxybenzoyl chloride
- 3-Bromo-5-(trifluoromethoxy)benzoyl chloride
- SCHEMBL2565422
- MFCD11519379
- JS-4884
- 3-BROMO-5-(TRIFLUOROMETHOXY)BENZOYLCHLORIDE
- DB-339247
- E87077
- DTXSID701258617
- AKOS005258897
- 1092461-36-3
- CS-0440702
- MDL： MFCD11519379
- Inchi： 1S/C8H3BrClF3O2/c9-5-1-4(7(10)14)2-6(3-5)15-8(11,12)13/h1-3H
- InChI Key： PRRWHYQCMQADHB-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)Cl)C=C(C=1)OC(F)(F)F

Computed Properties

Exact Mass: 301.89570g/mol
Monoisotopic Mass: 301.89570g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 26.3Å²

3-Bromo-5-(trifluoromethoxy)benzoyl chloride Pricemore >>

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Apollo Scientific	PC302826-1g	3-Bromo-5-(trifluoromethoxy)benzoyl chloride	1092461-36-3	0.98	1g	£75.00	2025-02-21
Apollo Scientific	PC302826-5g	3-Bromo-5-(trifluoromethoxy)benzoyl chloride	1092461-36-3	0.98	5g	£298.00	2025-02-21
Apollo Scientific	PC302826-10g	3-Bromo-5-(trifluoromethoxy)benzoyl chloride	1092461-36-3	97%	10g	£1500.00	2023-09-01
abcr	AB263758-5 g	3-Bromo-5-(trifluoromethoxy)benzoyl chloride, 97%; .	1092461-36-3	97%	5g	€303.40	2023-04-27
eNovation Chemicals LLC	Y1246666-100mg	3-Bromo-5-(trifluoromethoxy)benzoyl chloride	1092461-36-3	95%+	100mg	$70	2024-06-06
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